2-(benzylthio)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(1-thiophen-3-yltriazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H16N4OS2/c21-16(12-23-10-13-4-2-1-3-5-13)17-8-14-9-20(19-18-14)15-6-7-22-11-15/h1-7,9,11H,8,10,12H2,(H,17,21)
• InChI Key: WSBCWJVFEBNTQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NCC2=CN(N=N2)C3=CSC=C3
• Molecular Formula: C16H16N4OS2
• Molecular Weight: 344.5 g/mol

Description

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the benzylthio group might be susceptible to oxidation, while the acetamide group could participate in various condensation or hydrolysis reactions. The triazole ring is often involved in click reactions, a type of chemical reaction used in bioconjugation and material science.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, its melting and boiling points would be influenced by the strength of the intermolecular forces within the substance, and its reactivity would be determined by the nature of its functional groups.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body. If it’s intended to be a material or a chemical reagent, its mechanism of action would depend on its chemical properties and how it interacts with other substances in its intended application.